Cas no 2445749-83-5 ((2R,3S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,3S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid
• CAS No: 2445749-83-5
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• MDL: MFCD32691816
• CID: 5561976
• PubChem ID: 154853066
• Update Time: 2025-10-29

(2R,3S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid
• 2445749-83-5
• (2R,3S,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid
• EN300-26863480
• (2R,3S,4R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-3,4-dihydroxypyrrolidine-2-carboxylic acid
• EN300-26865122
• Z4403327384
• (2R,3S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid

• MDL： MFCD32691816
• Inchi： 1S/C20H19NO6/c22-16-9-21(17(18(16)23)19(24)25)20(26)27-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-18,22-23H,9-10H2,(H,24,25)/t16-,17-,18-/m1/s1
• InChI Key： GFQZPEZLZZUDOK-KZNAEPCWSA-N
• SMILES： O[C@@H]1[C@@H](CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H]1C(=O)O)O

Computed Properties

• Exact Mass: 369.12123733g/mol
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107Ų

Additional information on (2R,3S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,3S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid (CAS No. 2445749-83-5)

The compound (2R,3S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid, identified by its CAS No. 2445749-83-5, is a highly specialized chiral building block widely utilized in pharmaceutical research and peptide synthesis. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the dihydroxypyrrolidine backbone, make it a valuable intermediate for developing bioactive molecules. This article delves into its chemical properties, applications, and relevance in modern drug discovery, addressing common queries and industry trends.

One of the most searched questions in the field of organic chemistry is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The Fmoc group in this compound serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. This characteristic is critical for solid-phase peptide synthesis (SPPS), a technique dominating current biopharmaceutical production. Researchers often seek chiral pyrrolidine derivatives like this compound to introduce stereochemical diversity into peptide-based therapeutics, such as GLP-1 analogs or antiviral agents.

From a structural perspective, the (2R,3S,4R)-configuration of this molecule offers distinct advantages in drug design. The 3,4-dihydroxypyrrolidine moiety mimics sugar-like interactions, making it a candidate for glycosidase inhibitors or glycomimetics—a hot topic in diabetes and cancer research. Recent publications highlight its potential in modulating protein-carbohydrate interactions, aligning with the growing interest in targeted therapies and precision medicine.

Analytical data for CAS No. 2445749-83-5 reveals high purity (>98%) by HPLC, with typical characterization via NMR spectroscopy and mass spectrometry. These quality metrics are frequently queried by procurement specialists evaluating suppliers for preclinical studies. The compound’s solubility in polar aprotic solvents (e.g., DMF or DMSO) further ensures compatibility with automated synthesizers, addressing another common industry pain point: "How to optimize reaction yields in SPPS?"

Emerging trends in AI-driven drug discovery have amplified demand for structurally complex intermediates like this pyrrolidine derivative. Machine learning models trained on chiral pool databases prioritize such scaffolds for novel kinase inhibitors or protease targets. Notably, its polyhydroxylated structure aligns with the search for bioisosteres—a trending term in medicinal chemistry forums—to improve pharmacokinetic profiles.

In conclusion, (2R,3S,4R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-3,4-dihydroxypyrrolidine-2-carboxylic acid represents a nexus of synthetic utility and biological relevance. Its applications span from peptide therapeutics to enzyme inhibition, resonating with contemporary searches for "next-generation chiral auxiliaries" and "Fmoc-chemistry innovations." As the pharmaceutical industry shifts toward modular synthesis platforms, this compound’s role is poised to expand, supported by rigorous analytical validation and scalable production protocols.